Cas no 60141-31-3 (2,3'-bithiophene-5-carboxylic acid)
2,3'-Bithiophene-5-carboxylic acid is a bithiophene derivative featuring a carboxylic acid functional group at the 5-position of one thiophene ring. This compound serves as a versatile building block in organic synthesis, particularly in the development of conjugated polymers, organic semiconductors, and optoelectronic materials. Its rigid bithiophene backbone enhances π-conjugation, while the carboxylic acid group allows for further functionalization or coordination with metal centers. The compound is valued for its stability and compatibility with cross-coupling reactions, making it useful in materials science research. Its structural properties contribute to tunable electronic characteristics, supporting applications in organic electronics and photovoltaic devices.
60141-31-3 structure
Product Name:2,3'-bithiophene-5-carboxylic acid
CAS No:60141-31-3
MF:C9H6O2S2
MW:210.272739887238
MDL:MFCD05885496
CID:951285
PubChem ID:2052619
Update Time:2025-10-29
2,3'-bithiophene-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- [2,3'-Bithiophene]-5-carboxylic acid
- 5-(3-Thienyl)thiophene-2-carboxylic acid
- 5-thiophen-3-ylthiophene-2-carboxylic acid
- A832611
- 5-(thiophen-3-yl)thiophene-2-carboxylic acid
- MFCD05885496
- DTXSID60366013
- F21152
- EN300-237578
- 4Z-0715
- F1956-0002
- CS-0268530
- DB-053540
- 2,3'-bithiophene-5-carboxylic acid
- 5-(3-thienyl)-2-thiophenecarboxylic acid
- [2,3']Bithiophenyl-5-carboxylic acid
- 60141-31-3
- SCHEMBL3352074
- J-502732
- AKOS002666070
-
- MDL： MFCD05885496
- Inchi： 1S/C9H6O2S2/c10-9(11)8-2-1-7(13-8)6-3-4-12-5-6/h1-5H,(H,10,11)
- InChI Key： NUZWQKDXTFZYAX-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=CC=C1C1=CSC=C1
Computed Properties
- Exact Mass: 209.98100
- Monoisotopic Mass: 209.98092178g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 93.8Ų
Experimental Properties
- Melting Point: 188-190°
- PSA: 93.78000
- LogP: 3.17480
2,3'-bithiophene-5-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,3'-bithiophene-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 031883-250mg |
2,3']Bithiophenyl-5-carboxylic acid |
60141-31-3 | 250mg |
￡160.00 | 2022-03-01 | ||
| Fluorochem | 031883-1g |
2,3']Bithiophenyl-5-carboxylic acid |
60141-31-3 | 1g |
￡425.00 | 2022-03-01 | ||
| Fluorochem | 031883-2g |
2,3']Bithiophenyl-5-carboxylic acid |
60141-31-3 | 2g |
￡638.00 | 2022-03-01 | ||
| abcr | AB256795-500 mg |
5-(3-Thienyl)thiophene-2-carboxylic acid, 95%; . |
60141-31-3 | 95% | 500mg |
€497.00 | 2023-04-27 | |
| abcr | AB256795-1 g |
5-(3-Thienyl)thiophene-2-carboxylic acid, 95%; . |
60141-31-3 | 95% | 1g |
€769.30 | 2023-04-27 | |
| Chemenu | CM275199-1g |
[2,3'-Bithiophene]-5-carboxylic acid |
60141-31-3 | 95% | 1g |
$583 | 2023-01-19 | |
| Matrix Scientific | 044697-500mg |
5-(3-Thienyl)thiophene-2-carboxylic acid, >95% |
60141-31-3 | >95% | 500mg |
$599.00 | 2023-09-05 | |
| Matrix Scientific | 044697-1g |
5-(3-Thienyl)thiophene-2-carboxylic acid, >95% |
60141-31-3 | >95% | 1g |
$756.00 | 2023-09-05 | |
| Alichem | A169005412-1g |
[2,3'-Bithiophene]-5-carboxylic acid |
60141-31-3 | 95% | 1g |
$616.77 | 2023-09-01 | |
| eNovation Chemicals LLC | Y1084000-250mg |
5-(3-THIENYL)THIOPHENE-2-CARBOXYLIC ACID |
60141-31-3 | 95% | 250mg |
$745 | 2022-10-23 |
2,3'-bithiophene-5-carboxylic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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